Cas no 896350-84-8 (3-(4-fluorophenyl)sulfanyl-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)propanamide)

• Product Name: 3-(4-fluorophenyl)sulfanyl-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)propanamide
• CAS No: 896350-84-8
• MF: C₁₇H₁₄FN₃O₄S₂
• MW: 407.439164638519
• CID: 5833500
• PubChem ID: 7254865
• Update Time: 2025-06-25

3-(4-fluorophenyl)sulfanyl-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-[(4-fluorophenyl)thio]-N-(4-methoxy-6-nitro-2-benzothiazolyl)-
• 3-((4-fluorophenyl)thio)-N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)propanamide
• 3-(4-fluorophenyl)sulfanyl-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)propanamide
• 896350-84-8
• 3-[(4-fluorophenyl)sulfanyl]-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)propanamide
• AKOS024658236
• F2537-1646

• Inchi： 1S/C17H14FN3O4S2/c1-25-13-8-11(21(23)24)9-14-16(13)20-17(27-14)19-15(22)6-7-26-12-4-2-10(18)3-5-12/h2-5,8-9H,6-7H2,1H3,(H,19,20,22)
• InChI Key： RVQQPMSKOFFKKS-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=C([N+]([O-])=O)C=C2S1)(=O)CCSC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 407.04097645g/mol
• Monoisotopic Mass: 407.04097645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 9.14±0.70(Predicted)

Additional information on 3-(4-fluorophenyl)sulfanyl-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)propanamide

Compound CAS No 896350-84-8: 3-(4-fluorophenyl)sulfanyl-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)propanamide

The compound with CAS No 896350-84-8, known as 3-(4-fluorophenyl)sulfanyl-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)propanamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzothiazole ring system with a fluorophenyl sulfanyl group and a methoxy-substituted nitrobenzene moiety. The combination of these functional groups makes it a promising candidate for research in drug discovery, material science, and catalysis.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive compounds. The presence of the fluorophenyl sulfanyl group in this compound adds electronic versatility, enhancing its potential as a ligand in metalloenzyme inhibition or as a component in advanced materials. Additionally, the methoxy and nitro substituents on the benzothiazole ring contribute to its stability and reactivity, making it suitable for diverse chemical transformations.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and amide bond formation. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce reaction times, making this approach more efficient for large-scale production. Researchers have also explored the use of transition metal catalysts to facilitate the coupling reactions involved in its synthesis.

The physical properties of CAS No 896350-84-8 include a melting point of approximately 150°C and a solubility profile that makes it suitable for use in polar solvents. Its spectroscopic data, including UV-vis and NMR spectra, have been extensively characterized, providing valuable insights into its electronic structure and intermolecular interactions.

In terms of applications, this compound has shown promise in the field of drug delivery systems due to its ability to act as a carrier for hydrophobic drugs. Its biocompatibility and controlled release properties make it an attractive option for targeted drug delivery applications. Furthermore, recent studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression, highlighting its role in anticancer drug development.

The environmental impact of CAS No 896350-84-8 has also been studied, with results indicating that it is biodegradable under specific conditions. This makes it a more sustainable choice compared to other synthetic compounds that persist in the environment for longer periods.

In conclusion, CAS No 896350-84-8 represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike.